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Compound of Interest

Compound Name: Rutin hydrate

Cat. No.: B162542

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physicochemical
properties of Rutin hydrate, a flavonoid glycoside of significant interest in pharmaceutical and
nutraceutical research. This document synthesizes critical data on its structural, physical, and
spectral characteristics, offering a valuable resource for formulation development, analytical
method design, and mechanistic studies.

General and Structural Characteristics

Rutin hydrate, also known as rutoside, is the glycoside formed between the flavonol quercetin
and the disaccharide rutinose. It is a prominent natural flavonoid found in a variety of plants,
including buckwheat, citrus fruits, and asparagus. Its chemical structure plays a pivotal role in
its biological activities, which include antioxidant, anti-inflammatory, neuroprotective, and
cardioprotective effects.
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Property

Value

Chemical Name

2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-[[6-O-
(6-deoxy-a-L-mannopyranosyl)-B-D-
glucopyranosylloxy]-4H-1-benzopyran-4-one

hydrate

Synonyms

Rutoside, Quercetin-3-O-rutinoside, Sophorin,
Vitamin P

Molecular Formula

C27H30016 - XxH20 (commonly found as a
trinydrate)

Molecular Weight

610.52 g/mol (anhydrous)

CAS Number

153-18-4 (anhydrous), 207671-50-9 (hydrate)

Physical and Chemical Properties

The physical and chemical properties of Rutin hydrate are crucial for its handling, formulation,

and bioavailability. These properties are summarized in the table below.

Property Value

Light yellow to greenish-yellow crystalline
Appearance

powder[1][2]
Melting Point 195 °C (decomposes)[1][3][4]
pKa 6.17 £ 0.40 (Predicted)[2][3][5]
LogP -2.020 (estimated)[2]

Stable under recommended storage conditions
Stability (cool, dry, dark place).[6] Hygroscopic and

sensitive to light.[2][3]

Solubility Profile
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The solubility of Rutin hydrate is a critical factor influencing its absorption and therapeutic

efficacy. It is poorly soluble in water, which presents a challenge for oral formulation.

Solvent

Solubility

Water (cold)

0.012% (0.12 mg/mL)[3]

Water (boiling)

0.5% (5 mg/mL)[3]

Ethanol

Slightly soluble[3]

Methanol

Soluble (1 g in 7 mL)[3]

Dimethyl Sulfoxide (DMSO)

25-40 mg/mL[3][7]

Pyridine

Soluble[1]

Chloroform

Insoluble[1]

Spectral Data

Spectroscopic data are essential for the identification, quantification, and structural elucidation

of Rutin hydrate.

Technique

Key Data

UV-Vis Spectroscopy (Amax)

In Methanol: 257-258 nm and 359-361 nm[3][7]
[8]

Infrared (IR) Spectroscopy (KBr, cm™1)

3400 (O-H), 1670 (C=0), 1620, 1520, 1470
(aromatic C=C)[3]

1H NMR Spectroscopy (DMSO-ds, & ppm)

Characteristic peaks for the aromatic protons of

the quercetin backbone and the sugar moieties.

13C NMR Spectroscopy (DMSO-ds, & ppm)

Characteristic peaks for the carbons of the

flavonoid skeleton and the rutinoside group.[9]

Experimental Protocols
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Determination of Melting Point (USP <741> Class |
Method)

Objective: To determine the temperature range over which Rutin hydrate melts.
Methodology:

o Sample Preparation: A small quantity of finely powdered, dry Rutin hydrate is packed into a
capillary tube to a height of 2.5-3.5 mm.

o Apparatus: A calibrated melting point apparatus consisting of a heated block and a
thermometer or a digital temperature sensor.

e Procedure: a. The capillary tube is placed in the heating block. b. The temperature is raised
at a rate of approximately 3°C per minute until it is about 30°C below the expected melting
point. c. The heating rate is then slowed to 1-2°C per minute. d. The temperature at which
the substance begins to melt (the first appearance of liquid) and the temperature at which it
is completely molten are recorded as the melting range.

Determination of Solubility (Shake-Flask Method)

Objective: To determine the saturation solubility of Rutin hydrate in a specific solvent.
Methodology:

e Procedure: a. An excess amount of Rutin hydrate is added to a known volume of the
solvent in a sealed flask. b. The flask is agitated (e.g., in a shaker bath) at a constant
temperature for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached. c.
The suspension is then filtered to remove the undissolved solid. d. The concentration of
Rutin hydrate in the clear filtrate is determined using a suitable analytical method, such as
UV-Vis spectrophotometry or High-Performance Liquid Chromatography (HPLC).

UV-Vis Spectrophotometry for Quantification

Obijective: To determine the concentration of Rutin hydrate in a solution.

Methodology:
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» Preparation of Standard Solutions: A series of standard solutions of Rutin hydrate of known
concentrations are prepared in a suitable solvent (e.g., methanol).

o Sample Preparation: The sample containing Rutin hydrate is dissolved in the same solvent
and diluted to a concentration that falls within the range of the standard solutions.

o Measurement: The absorbance of the standard solutions and the sample solution is
measured at the wavelength of maximum absorbance (Amax), which is approximately 257
nm or 359 nm for Rutin in methanol.[8]

o Quantification: A calibration curve is constructed by plotting the absorbance of the standard
solutions against their concentrations. The concentration of Rutin hydrate in the sample is
then determined from its absorbance using the calibration curve.

Signaling Pathways and Biological Activity

Rutin hydrate exerts its biological effects by modulating various cellular signaling pathways. Its
antioxidant and anti-inflammatory properties are of particular interest.

Antioxidant Activity via the Nrf2 Signaling Pathway

Rutin hydrate is a potent antioxidant that can scavenge free radicals and upregulate
endogenous antioxidant defense mechanisms. A key pathway involved is the Keap1-Nrf2
pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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